Cas no 1578253-26-5 (5-bromo-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: 5-bromo-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 1578253-26-5
• MF: C₅H₆BrN₃O
• MW: 204.024639606476
• MDL: MFCD30308042
• CID: 5244913
• Update Time: 2025-11-01

5-bromo-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, 5-bromo-1-methyl-
• 5-bromo-1-methyl-1H-pyrazole-3-carboxamide

• MDL： MFCD30308042
• Inchi： 1S/C5H6BrN3O/c1-9-4(6)2-3(8-9)5(7)10/h2H,1H3,(H2,7,10)
• InChI Key： MOUGDWFJPYOCSB-UHFFFAOYSA-N
• SMILES： N1(C)C(Br)=CC(C(N)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-bromo-1-methyl-1H-pyrazole-3-carboxamide

Introduction to 5-bromo-1-methyl-1H-pyrazole-3-carboxamide (CAS No. 1578253-26-5)

5-bromo-1-methyl-1H-pyrazole-3-carboxamide, identified by the chemical identifier CAS No. 1578253-26-5, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic amide derivative has garnered attention due to its structural properties and potential applications in drug discovery and medicinal chemistry. The compound’s molecular framework, featuring a brominated pyrazole core substituted with a methyl group and a carboxamide moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The pyrazole core is a prominent scaffold in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. The introduction of a bromo substituent at the 5-position enhances the electrophilicity of the ring, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the methyl group at the 1-position contributes to steric and electronic effects that can modulate the compound’s bioactivity. The carboxamide functionality at the 3-position provides a site for hydrogen bonding interactions, which is crucial for binding affinity in drug design.

In recent years, 5-bromo-1-methyl-1H-pyrazole-3-carboxamide has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable area of investigation involves its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of this compound, researchers have designed derivatives that exhibit inhibitory activity against specific kinases, demonstrating promise in preclinical models.

Moreover, the bromo substituent on the pyrazole ring has been utilized to develop novel conjugates for photodynamic therapy (PDT). PDT involves the use of photosensitizers that, upon activation by light, generate reactive oxygen species (ROS) to induce cell death. The bromine atom serves as a handle for attaching photosensitizer molecules or other therapeutic agents through palladium-catalyzed reactions. Preliminary studies have shown that certain derivatives of 5-bromo-1-methyl-1H-pyrazole-3-carboxamide can enhance ROS generation upon irradiation, suggesting their potential utility in cancer treatment.

Another emerging application of this compound is in the field of antimicrobial research. The unique structural motifs present in 5-bromo-1-methyl-1H-pyrazole-3-carboxamide have been found to interfere with bacterial cell wall synthesis and other vital metabolic processes. Researchers have synthesized analogs of this compound that exhibit broad-spectrum antimicrobial activity against resistant strains of bacteria. This finding is particularly relevant in light of the growing crisis posed by antibiotic-resistant pathogens, making such compounds valuable candidates for further development.

The synthetic accessibility of 5-bromo-1-methyl-1H-pyrazole-3-carboxamide also contributes to its significance in pharmaceutical research. The compound can be readily synthesized through multi-step organic transformations starting from commercially available precursors. This accessibility allows for rapid screening and optimization of derivatives with enhanced bioactivity and reduced toxicity. Advanced synthetic techniques, such as flow chemistry and transition-metal catalysis, have further streamlined the preparation process, enabling high-throughput synthesis for large-scale drug discovery programs.

In conclusion, 5-bromo-1-methyl-1H-pyrazole-3-carboxamide (CAS No. 1578253-26-5) represents a promising scaffold with diverse applications in pharmaceutical and biochemical research. Its unique structural features make it suitable for developing kinase inhibitors, photodynamic therapy agents, and antimicrobial compounds. Ongoing studies continue to explore its potential in other therapeutic areas, underscoring its importance as a building block for innovative drug discovery efforts.